(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-nitro-1,3-benzothiazol-2-ylidene]-2,3-dihydro-1,4-dioxine-5-carboxamide
• InChI: InChI=1S/C15H15N3O6S/c1-22-5-4-17-11-3-2-10(18(20)21)8-13(11)25-15(17)16-14(19)12-9-23-6-7-24-12/h2-3,8-9H,4-7H2,1H3
• InChI Key: ODWTZMMBUPOIDY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=COCCO3
• Molecular Formula: C15H15N3O6S
• Molecular Weight: 365.4 g/mol
• CAS No.: 864976-83-0

Description

(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-5,6-dihydro-1,4-dioxine-2-carboxamide is a useful research compound. Its molecular formula is C15H15N3O6S and its molecular weight is 365.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Infective Properties

Thiazolides, a class of compounds that includes modifications of nitazoxanide, have been shown to exhibit a wide range of activities against helminths, protozoa, enteric bacteria, and viruses infecting animals and humans. The presence of a nitro group in these compounds is a key factor for their activity against anaerobic or microaerophilic parasites and bacteria. Interestingly, non-nitro-thiazolides have also shown effectiveness against intracellular parasites and viruses. Moreover, certain thiazolides have been effective against proliferating mammalian cells, suggesting potential applications in cancer therapy. The mechanisms of action of thiazolides are believed to involve multiple pathways, including the reduction of the nitro group into a toxic intermediate for microaerophilic bacteria and parasites, and the induction of apoptosis in mammalian cells, which may also explain their activity against intracellular pathogens (Hemphill, Müller, & Müller, 2012).

Anticancer Evaluation

Thiazolidinone derivatives, including those with nitrobenzylidene and methoxyphenyl components, have been synthesized and evaluated for their antimicrobial and anticancer potentials. In particular, compounds with a 4-oxothiazolidin-3-ylamino structure have shown notable anticancer activity, with QSAR studies indicating the importance of certain topological and electronic parameters in describing their antimicrobial activity. This suggests that modifications in the thiazolidinone scaffold can significantly impact their biological activities, including anticancer potential (Deep et al., 2016).

Antimicrobial Activity

New series of thiazolidine-2,4-dione derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These derivatives have shown varying degrees of activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties. This highlights the potential of thiazolidine-based compounds in developing new antimicrobial agents (Alhameed et al., 2019).